2-(4-Benzyl-1-piperazinyl)-N'-(2,4,6-trimethoxybenzylidene)acetohydrazide
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Description
2-(4-Benzyl-1-piperazinyl)-N’-(2,4,6-trimethoxybenzylidene)acetohydrazide: BPTA , is a chemical compound with a complex structure. Let’s break it down:
- The piperazine moiety (4-benzyl-1-piperazinyl) provides a cyclic scaffold.
- The acetohydrazide group (N’-(2,4,6-trimethoxybenzylidene)acetohydrazide) contributes to its reactivity.
Properties
Molecular Formula |
C23H30N4O4 |
|---|---|
Molecular Weight |
426.5 g/mol |
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-N-[(E)-(2,4,6-trimethoxyphenyl)methylideneamino]acetamide |
InChI |
InChI=1S/C23H30N4O4/c1-29-19-13-21(30-2)20(22(14-19)31-3)15-24-25-23(28)17-27-11-9-26(10-12-27)16-18-7-5-4-6-8-18/h4-8,13-15H,9-12,16-17H2,1-3H3,(H,25,28)/b24-15+ |
InChI Key |
CEEZIIRXLNFYQZ-BUVRLJJBSA-N |
Isomeric SMILES |
COC1=CC(=C(C(=C1)OC)/C=N/NC(=O)CN2CCN(CC2)CC3=CC=CC=C3)OC |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C=NNC(=O)CN2CCN(CC2)CC3=CC=CC=C3)OC |
Origin of Product |
United States |
Preparation Methods
Condensation Reaction:
Industrial Production:
Chemical Reactions Analysis
BPTA undergoes various reactions:
Oxidation: BPTA can be oxidized to form its corresponding hydrazone oxide.
Reduction: Reduction of the hydrazone group yields the corresponding piperazine derivative.
Substitution: Substituents on the benzyl group can be modified through nucleophilic substitution reactions.
Common Reagents: Hydrazine hydrate, sodium borohydride, and various halogens.
Major Products: The hydrazone linkage can be cleaved to yield piperazine derivatives or modified benzylidene compounds.
Scientific Research Applications
BPTA finds applications in:
Medicinal Chemistry: It exhibits potential as an antiparasitic agent due to its piperazine scaffold.
Biology: BPTA derivatives may serve as fluorescent probes for cellular imaging.
Industry: Limited industrial use, but its hydrazone functionality can be exploited in organic synthesis.
Mechanism of Action
The exact mechanism of BPTA’s effects remains an active area of research. its piperazine core suggests interactions with neurotransmitter receptors or enzymes.
Comparison with Similar Compounds
Similar Compounds: BPTA shares structural features with other piperazine-based hydrazones, but its specific combination of benzyl and trimethoxybenzylidene groups sets it apart.
Uniqueness: BPTA’s unique structure makes it a valuable target for further exploration.
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